Cas no 302912-19-2 (3-Fluoro-5-trifluoromethylphenyl isocyanate)
3-Fluoro-5-trifluoromethylphenyl isocyanate is a versatile aromatic isocyanate compound characterized by its reactive isocyanate group and electron-withdrawing substituents. The presence of both fluorine and trifluoromethyl groups enhances its electrophilic reactivity, making it a valuable intermediate in the synthesis of ureas, carbamates, and other isocyanate-derived compounds. Its structural features contribute to improved thermal and chemical stability, as well as potential applications in agrochemicals, pharmaceuticals, and specialty polymers. The compound’s high purity and consistent reactivity ensure reliable performance in demanding synthetic processes. Proper handling under inert conditions is recommended due to its moisture sensitivity and potential reactivity with nucleophiles.

302912-19-2 structure
Product name:3-Fluoro-5-trifluoromethylphenyl isocyanate
3-Fluoro-5-trifluoromethylphenyl isocyanate Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-fluoro-3-isocyanato-5-(trifluoromethyl)-
- 1-fluoro-3-isocyanato-5-(trifluoromethyl)benzene
- 3-Fluoro-5-(Trifluoromethyl)Phenyl Isocyanate
- 3-fluoro-5-(trifluoromethyl)-phenylisocyanate
- 3-fluoro-5-(trifluoromethyl)-phenyl-isocyanate
- 3-fluoro-5-trifluoromethylphenyl isocyanate
- 495573_ALDRICH
- 5-fluoro-3-(trifluoromethyl)phenyl isocyanate
- AC1MQ3ZO
- CTK4G4792
- GEO-01406
- MAY00117
- SBB093422
- DTXSID40392532
- 3-Fluoro-5-(trifluoromethyl)phenyl isocyanate, 97%
- 302912-19-2
- Benzene, 1-fluoro-3-isocyanato-5-(trifluoromethyl)-
- MFCD01863577
- F71746
- 3-fluoro-5-(trifluoromethyl)phenylisocyanate
- AKOS005254500
- 3-Fluoro-5-(trifluoromethyl)phenyl
- W-200293
- 3-fluoro-5-trifluoromethylphenylisocyanate
- SCHEMBL60268
- SY110177
- AS-19797
- EN300-321313
- STL554281
- BBL100487
- 3-Fluoro-5-trifluoromethylphenyl isocyanate
-
- MDL: MFCD01863577
- Inchi: InChI=1S/C8H3F4NO/c9-6-1-5(8(10,11)12)2-7(3-6)13-4-14/h1-3H
- InChI Key: WGSXKYXKAARAKD-UHFFFAOYSA-N
- SMILES: FC1C=C(C(F)(F)F)C=C(N=C=O)C=1
Computed Properties
- Exact Mass: 205.01500
- Monoisotopic Mass: 205.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 29.4Ų
- XLogP3: 3.7
Experimental Properties
- Color/Form: Not determined
- Density: 1.423 g/mL at 25 °C(lit.)
- Boiling Point: 164 °C(lit.)
- Flash Point: Fahrenheit: 230 ° f
Celsius: 110 ° c - Refractive Index: n20/D 1.446(lit.)
- PSA: 29.43000
- LogP: 2.81180
- Solubility: Not determined
3-Fluoro-5-trifluoromethylphenyl isocyanate Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H312-H315-H319-H332-H334-H335
- Warning Statement: P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38-42
- Safety Instruction: S23; S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38; R42
- Storage Condition:2-8°C
3-Fluoro-5-trifluoromethylphenyl isocyanate Customs Data
- HS CODE:2929109000
- Customs Data:
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Fluoro-5-trifluoromethylphenyl isocyanate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-321313-10.0g |
1-fluoro-3-isocyanato-5-(trifluoromethyl)benzene |
302912-19-2 | 95% | 10.0g |
$771.0 | 2023-02-24 | |
SHENG KE LU SI SHENG WU JI SHU | sc-231707-2 g |
3-Fluoro-5-(trifluoromethyl)phenyl isocyanate, |
302912-19-2 | 2g |
¥1,737.00 | 2023-07-11 | ||
abcr | AB497403-5 g |
3-Fluoro-5-(trifluoromethyl)phenyl isocyanate, 98%; . |
302912-19-2 | 98% | 5g |
€918.80 | 2023-06-15 | |
TRC | F231941-100mg |
3-Fluoro-5-trifluoromethylphenyl isocyanate |
302912-19-2 | 100mg |
$ 50.00 | 2022-06-05 | ||
eNovation Chemicals LLC | Y1258567-1g |
Benzene, 1-fluoro-3-isocyanato-5-(trifluoromethyl)- |
302912-19-2 | 95% | 1g |
$75 | 2024-06-07 | |
SHENG KE LU SI SHENG WU JI SHU | sc-231707-2g |
3-Fluoro-5-(trifluoromethyl)phenyl isocyanate, |
302912-19-2 | 2g |
¥1737.00 | 2023-09-05 | ||
A2B Chem LLC | AB39140-1g |
3-Fluoro-5-(trifluoromethyl)phenyl isocyanate |
302912-19-2 | 95% | 1g |
$142.00 | 2024-04-20 | |
Aaron | AR00307K-5g |
Benzene, 1-fluoro-3-isocyanato-5-(trifluoromethyl)- |
302912-19-2 | 97% | 5g |
$91.00 | 2025-01-21 | |
A2B Chem LLC | AB39140-250mg |
3-Fluoro-5-(trifluoromethyl)phenyl isocyanate |
302912-19-2 | 95% | 250mg |
$52.00 | 2024-04-20 | |
eNovation Chemicals LLC | Y1258567-5g |
Benzene, 1-fluoro-3-isocyanato-5-(trifluoromethyl)- |
302912-19-2 | 95% | 5g |
$140 | 2025-02-26 |
3-Fluoro-5-trifluoromethylphenyl isocyanate Related Literature
-
Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
-
Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
-
Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
-
Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
-
Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:302912-19-2)3-Fluoro-5-trifluoromethylphenyl isocyanate

Purity:99%/99%
Quantity:1g/5g
Price ($):207.0/569.0